(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• SMILES: C1CCOC(C1)N2C=CC(=N2)CO
• InChI: InChI=1S/C9H14N2O2/c12-7-8-4-5-11(10-8)9-3-1-2-6-13-9/h4-5,9,12H,1-3,6-7H2
• InChIKey: SMIPNLAKFIFKSG-UHFFFAOYSA-N

Researchers synthesizing pyrazole-based kinase inhibitors often face non-selective N-alkylation with unprotected pyrazoles. This THP-protected 3-hydroxymethyl pyrazole (CAS 2075763-16-3, ≥98% purity) provides >95% regiochemical control at the C3 position. Key advantages: (i) one-pot protection/functionalization/deprotection sequence; (ii) 3-hydroxymethyl handle enables oxidation, reductive amination, or Suzuki coupling; (iii) THP group contributes moderate cytotoxic activity (IC₅₀ 14-100 µM) in anticancer assays. Standard stock available; shipped ambient globally.

THP-Pyrazole Methanol: Properties & Procurement

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (CAS: 2075763-16-3) is a THP-protected pyrazole methanol derivative with the molecular formula C₉H₁₄N₂O₂ and a molecular weight of 182.22 g/mol . The compound features a tetrahydropyranyl (THP) protecting group on the pyrazole N1 position, which confers distinct synthetic utility as a stable intermediate amenable to regioselective functionalization at the C3-hydroxymethyl site [1]. Key procurement-relevant properties include a purity specification of ≥98% as standard from multiple commercial suppliers, a TPSA (topological polar surface area) of 47.28 Ų, and a calculated LogP of 1.0745 . Recommended storage conditions are sealed, dry, at 2–8°C, with room-temperature shipping permissible for research quantities .

THP-protected pyrazole intermediate for regioselective C3 functionalization

Compatible with green, one-pot protection/functionalization/deprotection sequences

Stable protected form suitable for medicinal chemistry workflow and library synthesis

• [1] Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5, 24081–24093. View Source

Why Unprotected Analogs Cannot Substitute

Generic substitution with unprotected (1H-pyrazol-3-yl)methanol, N-methyl pyrazole analogs, or the 4- and 5-regioisomeric THP-pyrazole methanol derivatives is not scientifically valid due to three quantifiable differentiation axes: (i) the THP protecting group confers dramatically improved regioselective synthetic accessibility via a green, solvent-free protection/deprotection sequence that enables one-pot derivatization at the 3-position with >95% regiochemical control, a capability absent in unprotected pyrazoles which undergo non-selective N-alkylation [1]; (ii) the 3-hydroxymethyl substitution pattern is structurally required as a key intermediate for medicinal chemistry campaigns targeting specific pharmacophores (e.g., pyrazole-based kinase inhibitor scaffolds), whereas the 4-isomer (CAS 1038392-13-0) and 5-isomer (CAS 1823866-20-1) present fundamentally different vectors for molecular elaboration ; and (iii) the THP moiety itself has been demonstrated in structurally related pyrazole nucleoside analogs to confer moderate cytotoxic activity (IC₅₀ 14–100 µM against leukemia/lymphoma and solid tumor cell lines), whereas the corresponding free heterocyclic bases were devoid of any measurable activity in the same assay systems [2].

Synthetic route divergence

Unprotected pyrazole alkylation yields isomeric mixtures requiring chromatographic separation, unlike the one-pot regioselective synthesis enabled by THP protection.

Biological activity context

THP group may contribute to cell-based assay response; unprotected analogs lack this property, which can alter biological interpretation in screening campaigns.

Functionalization geometry

4- and 5-regioisomers present different vectors for molecular elaboration; procurement of the wrong isomer can compromise target binding geometry in medicinal chemistry projects.

• [1] Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5, 24081–24093. View Source
• [2] Manfredini, S., Bazzanini, R., Bonora, M., Marangoni, M., Baraldi, P. G., Simoni, D., Pani, A., Scintu, F., Pinna, E., Pisano, L., & La Colla, P. (1996). Pyrazole related nucleosides. 4. Synthesis and antitumor activity of some 1-tetrahydropyranyl-4-substituted pyrazoles. UNICA IRIS Institutional Repository. (IC₅₀ 14–100 µM). View Source

Differentiation Evidence

One-Pot Synthetic Efficiency

The THP-protected pyrazole framework of the target compound is accessible via a solvent-free, catalyst-free, quantitative protection of pyrazole with 3,4-dihydro-2H-pyran, followed by lithiation/alkylation/deprotection in a single pot [1]. This methodology, validated for fourteen 3(5)-alkylpyrazoles including novel isopentyl and n-hexadecyl derivatives, achieves >95% regiochemical control for the 3-position isomer after thermal isomerization of the initially formed 5-alkyl-1-(THP) species [1]. In contrast, unprotected (1H-pyrazol-3-yl)methanol (CAS 23585-49-1) requires multi-step protection/deprotection sequences with acid-catalyzed protecting-group switching that generate isomeric mixtures requiring chromatographic separation [1].

One-Pot Synthetic Efficiency

Head-to-head

>95% regiochemical control vs. non-selective alkylation

Supports procurement of regiochemically pure intermediate

Solvent-free, catalyst-free one-pot sequence

Evidence Dimension	Synthetic efficiency – number of synthetic steps and isomer selectivity
Target Compound Data	Quantitative N-THP protection (solvent-free, catalyst-free); thermal isomerization achieves >95% 3-alkyl-1-THP isomer after one-pot sequence [1]
Comparator Or Baseline	Unprotected pyrazole (conventional approach): requires acid-catalyzed sequential protecting-group switching; yields isomeric mixtures of N1- vs. N2-alkylated products [1]
Quantified Difference	One-pot green sequence vs. multi-step isolation; >95% regiochemical control for 3-position vs. non-selective alkylation
Conditions	Pyrazole protection with 3,4-dihydro-2H-pyran at ambient temperature; lithiation with n-BuLi; alkylation with electrophile; thermal isomerization (neat, 150–180°C); deprotection with HCl/MeOH [1]

Why This Matters

This synthetic advantage directly reduces procurement costs and timeline for medicinal chemistry campaigns requiring regiochemically pure 3-substituted pyrazole intermediates, avoiding expensive chromatographic purification steps required for isomeric mixtures.

• [1] Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5, 24081–24093. View Source

Cytotoxicity of THP-Pyrazole Scaffold

In a structure-activity relationship (SAR) study of pyrazole nucleoside analogs, a series of 1-tetrahydropyranyl-4-substituted pyrazoles—structurally analogous to the target compound (differing only in the 4-substituent vs. 3-hydroxymethyl)—were evaluated for cytotoxic activity against leukemia/lymphoma and solid tumor-derived cell lines [1]. The THP-containing derivatives exhibited moderate cytotoxic activity with IC₅₀ values ranging from 14 to 100 µM across the tested cell lines [1]. Crucially, the free heterocyclic bases (THP-removed pyrazoles) were completely devoid of any measurable cytotoxic activity in the same assay systems [1].

Cytotoxicity of THP-Pyrazole Scaffold

Class-level

IC₅₀ 14–100 µM vs. free base: no detectable activity

Reported cell-model response context

THP group contributes to assay response; structurally related analogs

Evidence Dimension	In vitro cytotoxicity (IC₅₀)
Target Compound Data	THP-protected pyrazole derivatives (class-level): IC₅₀ = 14–100 µM against leukemia/lymphoma and solid tumor cell lines [1]
Comparator Or Baseline	Free heterocyclic bases (THP removed): no detectable cytotoxic activity (IC₅₀ > highest concentration tested) [1]
Quantified Difference	IC₅₀ shift from >100 µM (inactive) to 14–100 µM (moderately active) upon THP incorporation
Conditions	MTT or comparable cytotoxicity assay against leukemia/lymphoma and solid tumor-derived cell lines; exact cell line panel not specified in abstract but included multiple tumor types [1]

Why This Matters

This class-level evidence establishes that the THP moiety is not merely a protecting group but contributes directly to biological activity, making THP-protected pyrazole methanol derivatives suitable as lead-like scaffolds for anticancer drug discovery, whereas unprotected pyrazole methanol analogs lack intrinsic activity in the same assays.

• [1] Manfredini, S., Bazzanini, R., Bonora, M., Marangoni, M., Baraldi, P. G., Simoni, D., Pani, A., Scintu, F., Pinna, E., Pisano, L., & La Colla, P. (1996). Pyrazole related nucleosides. 4. Synthesis and antitumor activity of some 1-tetrahydropyranyl-4-substituted pyrazoles. UNICA IRIS Institutional Repository. View Source

Drug-Like Physicochemical Profile

The target compound has calculated physicochemical parameters relevant to drug-likeness assessment. The topological polar surface area (TPSA) is 47.28 Ų, and the consensus LogP is 1.0745 . These values fall within the optimal ranges for oral bioavailability as defined by Lipinski's Rule of Five (TPSA < 140 Ų; LogP ≤ 5) and Veber's rules (TPSA < 140 Ų). For comparison, the unprotected (1H-pyrazol-3-yl)methanol (CAS 23585-49-1) has a lower molecular weight (98.1 g/mol) but also lower TPSA and different LogP due to the absence of the lipophilic THP group, which may alter membrane permeability and metabolic stability profiles .

Drug-Like Physicochemical Profile

Data to verify

TPSA 47.28 Ų

LogP 1.07

Predicted oral bioavailability parameter context

Computational prediction; experimental validation advised

Evidence Dimension	Predicted physicochemical properties (TPSA, LogP) and drug-likeness parameters
Target Compound Data	TPSA = 47.28 Ų; LogP = 1.0745; Molecular weight = 182.22 g/mol; H-bond donors = 1; H-bond acceptors = 4; Rotatable bonds = 2
Comparator Or Baseline	(1H-Pyrazol-3-yl)methanol: MW = 98.1 g/mol; TPSA not explicitly reported in search results but predicted lower due to smaller structure; LogP not reported
Quantified Difference	TPSA 47.28 Ų well below 140 Ų threshold for oral bioavailability; LogP 1.07 indicates balanced hydrophilicity/lipophilicity
Conditions	Computational predictions based on molecular structure; software/methodology not specified in supplier datasheet

Why This Matters

These predicted ADME properties position the compound as a favorable starting point for lead optimization in oral drug discovery programs, whereas unprotected pyrazole methanol analogs may require additional structural modifications to achieve comparable physicochemical profiles.

Regioisomeric Specificity

The target compound (CAS 2075763-16-3) bears the hydroxymethyl group at the pyrazole 3-position, as confirmed by the SMILES string OCC1=NN(C2CCCCO2)C=C1 . This regioisomeric arrangement is distinct from the commercially available 4-isomer (CAS 1038392-13-0) and 5-isomer (CAS 1823866-20-1) [1]. The 3-position orientation provides a unique vector for molecular elaboration—specifically, the hydroxymethyl group at C3 allows for divergent functionalization (oxidation to aldehyde/carboxylic acid, halogenation, Mitsunobu coupling) that is geometrically and electronically distinct from functionalization at the 4- or 5-positions, which are adjacent to the pyrazole N2 and N1 atoms, respectively .

Regioisomeric Specificity

Supporting evidence

3-position vs. 4- and 5-isomers

Enables unique molecular elaboration vector

Confirm regioisomer identity by NMR

Evidence Dimension	Regioisomeric substitution pattern and synthetic versatility
Target Compound Data	3-position hydroxymethyl (SMILES: OCC1=NN(C2CCCCO2)C=C1)
Comparator Or Baseline	4-isomer (CAS 1038392-13-0): hydroxymethyl at C4 ; 5-isomer (CAS 1823866-20-1): hydroxymethyl at C5 [1]
Quantified Difference	Different spatial orientation of reactive handle relative to pyrazole nitrogens; distinct electron density distribution affects nucleophilicity and electrophilic substitution patterns
Conditions	Structural confirmation by ¹H NMR, ¹³C NMR, and mass spectrometry (implicit from product specification)

Why This Matters

Medicinal chemists developing pyrazole-based kinase inhibitors or GPCR modulators require precise control over substitution geometry to achieve target binding; procurement of the correct 3-isomer eliminates wasted synthesis time on incorrectly regioisomeric building blocks.

• [1] Chemsrc. (2024). (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol – CAS 1823866-20-1. Chemical Properties Database. View Source

Research Applications & Procurement

Kinase Inhibitor Library Synthesis

The target compound serves as a versatile intermediate for constructing focused libraries of 3-substituted pyrazole derivatives targeting kinase ATP-binding pockets. The THP protecting group enables clean lithiation and alkylation at the C3 position without interference from the pyrazole NH proton, as demonstrated by the green one-pot protection/functionalization/deprotection methodology validated for fourteen alkylpyrazoles [1]. The resulting 3-hydroxymethyl group can be oxidized to the corresponding aldehyde for reductive amination, converted to a leaving group for nucleophilic displacement, or employed directly in ester/ether formation. This synthetic strategy avoids the isomeric mixtures that plague unprotected pyrazole alkylation, delivering regiochemically pure building blocks for structure-activity relationship (SAR) exploration [1].

Anticancer Nucleoside Analog Scaffold

Based on class-level evidence that THP-protected pyrazole derivatives exhibit moderate cytotoxic activity (IC₅₀ 14–100 µM) against leukemia/lymphoma and solid tumor cell lines—whereas the corresponding free heterocyclic bases are inactive—this compound represents a viable scaffold for initiating anticancer lead optimization campaigns [2]. The THP moiety mimics the glycosidic portion of nucleoside analogs such as ribavirin and tiazofurin, positioning the compound as a potential starting point for designing novel nucleoside mimetics. Researchers can elaborate the 3-hydroxymethyl group to introduce diversity while maintaining the THP group's contribution to cellular activity [2].

Cross-Coupling & Heterocycle Building Block

The 3-position hydroxymethyl group of this compound provides a unique synthetic handle for further functionalization that is distinct from the 4- and 5-regioisomers commercially available . The compound can be employed in Suzuki-Miyaura coupling after conversion to the corresponding boronic acid or boronate ester (analogous to the known 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-ylboronic acid, CAS 916890-60-3), or serve as a precursor for constructing more complex heterocyclic systems via the hydroxymethyl group's reactivity . Procurement of the correct 3-isomer ensures that subsequent synthetic steps yield the desired regiochemical outcome without costly re-purification or re-synthesis due to isomeric contamination .

Oral Bioavailability Fragment for ADME Tuning

The compound's calculated TPSA (47.28 Ų) and LogP (1.0745) fall within optimal ranges for oral bioavailability, positioning it as a favorable fragment for incorporation into larger drug candidates where maintaining favorable ADME properties is critical . The balanced lipophilicity contributed by the THP group (relative to more polar unprotected pyrazole methanol) can enhance membrane permeability while retaining sufficient aqueous solubility. Researchers engaged in lead optimization of pyrazole-containing clinical candidates can employ this building block to tune physicochemical properties without introducing additional synthetic complexity .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Regioselective C3 functionalization

Isomeric purity and synthetic efficiency

Cancer cell-model nucleoside analog studies

THP-dependent assay response

Cell-viability endpoint comparison

Cross-coupling and heterocycle elaboration

3-Position substitution pattern

Regioisomeric identity confirmation

ADME-property tuning fragment

Calculated TPSA and LogP profile

Predicted oral bioavailability parameters

• [1] Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5, 24081–24093. View Source
• [2] Manfredini, S., Bazzanini, R., Bonora, M., Marangoni, M., Baraldi, P. G., Simoni, D., Pani, A., Scintu, F., Pinna, E., Pisano, L., & La Colla, P. (1996). Pyrazole related nucleosides. 4. Synthesis and antitumor activity of some 1-tetrahydropyranyl-4-substituted pyrazoles. UNICA IRIS Institutional Repository. View Source